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Compound of Interest

Compound Name: 1-(4-Nitrophenyl)-4-piperidinol

Cat. No.: B1299945

Disclaimer: A specific Safety Data Sheet (SDS) for 1-(4-Nitrophenyl)-4-piperidinol (CAS No.
79421-45-7) was not readily available. The following guidance is based on safety data for
structurally similar compounds, such as 1-(4-Nitrophenyl)piperazine and N-(4-
Nitrophenyl)piperidine. It is imperative to treat 1-(4-Nitrophenyl)-4-piperidinol as a potentially
hazardous substance and to handle it with the utmost care, following all institutional and
regulatory safety protocols.

This guide provides essential safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with 1-(4-Nitrophenyl)-4-piperidinol.

Hazard Summary

Based on analogous compounds, 1-(4-Nitrophenyl)-4-piperidinol is anticipated to cause skin
irritation, serious eye irritation, and may cause respiratory irritation.[1][2][3] It is crucial to avoid
direct contact, inhalation, and ingestion.

Personal Protective Equipment (PPE)

A comprehensive approach to personal protection is critical. The following table summarizes
the recommended PPE for handling this compound.
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Protection Type

Recommended Equipment

Specifications & Best
Practices

Eye Protection

Safety glasses with side

shields or goggles

Must conform to European
standard EN 166 or OSHA 29
CFR 1910.133.[2] Do not wear
contact lenses.

Hand Protection

Chemical-resistant gloves

Inspect gloves before use.
Refer to the manufacturer's
data for breakthrough time and
permeability. Remove gloves
carefully to avoid skin

contamination.[3]

Skin and Body Protection

Laboratory coat, long-sleeved

clothing, and closed-toe shoes

Wear appropriate protective
clothing to prevent skin
exposure.[2][3] For larger
quantities or risk of splashing,

consider an impervious apron.

Respiratory Protection

Not required under normal
laboratory use with adequate

ventilation

For large-scale operations,
emergency situations, or if
ventilation is inadequate, use a
NIOSH/MSHA or European
Standard EN 136 approved

respirator.[3]

Operational Plan: Step-by-Step Handling Procedures

Adherence to a strict operational protocol is essential to ensure safety.

1. Engineering Controls:

e Always handle 1-(4-Nitrophenyl)-4-piperidinol in a well-ventilated area, preferably within a

chemical fume hood.[1][4]

e Ensure that eyewash stations and safety showers are readily accessible and in close

proximity to the workstation.[2][5]
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2. Pre-Handling:

» Read and understand this safety guide and any available institutional protocols.
o Assemble all necessary PPE and ensure it is in good condition.

» Prepare your workspace by covering surfaces with absorbent, disposable bench paper.
3. Handling the Compound:

¢ Avoid the formation of dust and aerosols.[1]

e Avoid all personal contact, including inhalation.[4]

e Do not eat, drink, or smoke in the handling area.[4]

» Wash hands thoroughly after handling and before any breaks.[1]

4. Post-Handling:

o Decontaminate the work area.

 Remove and wash contaminated clothing before reuse.[1]

» Store the compound in a tightly closed container in a dry, cool, and well-ventilated place.[1]

[2]

Disposal Plan

Proper disposal of 1-(4-Nitrophenyl)-4-piperidinol and associated waste is critical to prevent
environmental contamination and ensure regulatory compliance.

1. Waste Classification:

e This compound and any materials contaminated with it should be treated as hazardous
waste.[1]

2. Containerization:
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Collect waste in a designated, properly labeled, and sealed container.

Ensure the waste container is compatible with the chemical.

w

. Disposal Procedure:

Dispose of the hazardous waste through an approved waste disposal plant.[1][2][5]

Follow all local, regional, and national regulations for hazardous waste disposal.

Do not empty into drains.[2]

Visualizing the PPE Selection Workflow

The following diagram illustrates the logical steps for selecting the appropriate Personal
Protective Equipment when handling 1-(4-Nitrophenyl)-4-piperidinol.
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Caption: Workflow for PPE selection when handling 1-(4-Nitrophenyl)-4-piperidinol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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